Cas no 6892-45-1 (D-Alanine, N-(N-D-alanyl-L-alanyl)-)
6892-45-1 structure
Product Name:D-Alanine, N-(N-D-alanyl-L-alanyl)-
CAS No:6892-45-1
MF:C9H17N3O4
MW:231.248982191086
CID:392453
PubChem ID:13894352
Update Time:2025-04-19
D-Alanine, N-(N-D-alanyl-L-alanyl)- Chemical and Physical Properties
Names and Identifiers
-
- D-Alanine, N-(N-D-alanyl-L-alanyl)-
- DTXSID00551941
- D-Alanyl-L-alanyl-D-alanine
- 6892-45-1
-
- Inchi: 1S/C9H17N3O4/c1-4(10)7(13)11-5(2)8(14)12-6(3)9(15)16/h4-6H,10H2,1-3H3,(H,11,13)(H,12,14)(H,15,16)/t4-,5+,6-/m1/s1
- InChI Key: BYXHQQCXAJARLQ-NGJCXOISSA-N
- SMILES: O=C([C@H](C)NC([C@@H](C)N)=O)N[C@@H](C(=O)O)C
Computed Properties
- Exact Mass: 231.12201
- Monoisotopic Mass: 231.12190603g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 293
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -4.7
- Topological Polar Surface Area: 122Ų
Experimental Properties
- PSA: 121.52
D-Alanine, N-(N-D-alanyl-L-alanyl)- Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
6892-45-1 (D-Alanine, N-(N-D-alanyl-L-alanyl)-) Related Products
- 923-16-0(D-Alanyl-D-Alanine)
- 1188-01-8(DL-Alanyl-glycine)
- 2392-61-2(L-Alanyl-L-alanine)
- 1115-78-2(H-D-Ala-Ala-OH)
- 1948-31-8(L-Alanyl-L-alanine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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